molecular formula C7H3FO2S B8362442 4-Fluorobenzo[d][1,3]dioxole-2-thione

4-Fluorobenzo[d][1,3]dioxole-2-thione

Cat. No. B8362442
M. Wt: 170.16 g/mol
InChI Key: BNGSQDWQIBQYMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluorobenzo[d][1,3]dioxole-2-thione is a useful research compound. Its molecular formula is C7H3FO2S and its molecular weight is 170.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Fluorobenzo[d][1,3]dioxole-2-thione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Fluorobenzo[d][1,3]dioxole-2-thione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Fluorobenzo[d][1,3]dioxole-2-thione

Molecular Formula

C7H3FO2S

Molecular Weight

170.16 g/mol

IUPAC Name

4-fluoro-1,3-benzodioxole-2-thione

InChI

InChI=1S/C7H3FO2S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H

InChI Key

BNGSQDWQIBQYMM-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)F)OC(=S)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Fluorobenzene-1,2-diol (5.0 g, 39 mmol) and thiophosgene (3.3 mL, 5.0 g, 42 mmol) were combined in chloroform (50 mL), cooled to 10° C. and treated dropwise over 30 min with sodium hydroxide (10% solution; 36 g, 90 mmol) with vigorous stirring. After stirring for 2 h at ambient temperature, the chloroform was removed under vacuum, and the solid formed was collected by filtration and washed with water. The solid was dissolved in ethyl acetate (100 mL), the solution was washed with water (30 mL) and saturated NaCl (30 mL), dried (Na2SO4) and evaporated. The crude solid was purified by chromatography on silica with 0-30% ethyl acetate-hexane to give the title compound (1.5 g, 77%): mp 58-59° C.; 1H NMR (400 MHz, CDCl3) δ 7.28 (m, 1H), 7.12 (m, 2H); 19F NMR (376 MHz, CDCl3) δ −131.32; EIMS m/z 170.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Quantity
36 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Four
Yield
77%

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